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Compound of Interest

Compound Name: CMLD012612

Cat. No.: B606747 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
CMLD012612 is a synthetic amidino-rocaglate that has emerged as a highly potent and

selective inhibitor of the eukaryotic initiation factor 4A (eIF4A), an RNA helicase essential for

the initiation of cap-dependent translation. By clamping eIF4A onto specific RNA sequences,

CMLD012612 effectively stalls the scanning of the 43S preinitiation complex, leading to a

global reduction in protein synthesis. This mechanism of action confers significant anti-

neoplastic properties, with CMLD012612 demonstrating profound cytotoxicity against various

cancer cell lines and efficacy in preclinical tumor models. This technical guide provides a

comprehensive overview of the chemical structure, physicochemical and pharmacological

properties, mechanism of action, and relevant experimental protocols for CMLD012612,

serving as a vital resource for researchers in oncology, chemical biology, and drug discovery.

Chemical Structure and Properties
CMLD012612 belongs to the flavagline (rocaglate) class of natural product analogs,

characterized by a cyclopenta[b]benzofuran core. The key structural feature of CMLD012612 is

the presence of an amidino group fused to the rocaglate scaffold and a hydroxamate moiety,

which contributes to its high potency.
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Compound Name: CMLD012612

CAS Number: 2368900-35-8[1]

Molecular Formula: C₃₁H₃₃N₃O₇[1]

Synonyms: Amidino-rocaglate derivative

Physicochemical Properties

Property Value Source

Molecular Weight 575.61 g/mol Calculated

IUPAC Name Not publicly available -

SMILES Not publicly available -

Pharmacological Properties

Property Value Cell Line/Model Source

IC₅₀ (Cytotoxicity) 2 nM NIH/3T3 cells [2][3][4]

Mechanism of Action Inhibition of eIF4A In vitro/cellular assays [2][3]

Mechanism of Action: Targeting Translation
Initiation
CMLD012612 exerts its potent biological effects by targeting the eukaryotic initiation factor 4A

(eIF4A), a key component of the eIF4F complex. The eIF4F complex, which also includes the

cap-binding protein eIF4E and the scaffolding protein eIF4G, is responsible for recruiting the

40S ribosomal subunit to the 5' cap of messenger RNA (mRNA) and facilitating the scanning

process to locate the start codon.

CMLD012612 acts as an interfacial inhibitor. It stabilizes the interaction between eIF4A and

specific polypurine sequences within the 5' untranslated regions (UTRs) of mRNAs. This

"clamping" effect prevents the helicase activity of eIF4A, which is necessary to unwind
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secondary structures in the mRNA leader sequence. Consequently, the 43S preinitiation

complex is stalled, leading to the inhibition of cap-dependent translation initiation and a

subsequent decrease in the synthesis of many proteins, including those that are critical for

cancer cell proliferation and survival.
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Mechanism of Action of CMLD012612

Cap-Dependent Translation Initiation Inhibition by CMLD012612

eIF4F Complex (eIF4E, eIF4G, eIF4A)

5' Cap - mRNA - Poly(A) Tail

Binds

43S Pre-initiation Complex

Recruits

Scanning of 5' UTR

Initiates

Start Codon Recognition

Stalled Scanning

80S Ribosome Assembly

Protein Synthesis

CMLD012612

eIF4A (within eIF4F)

eIF4A-RNA Clamp

Stabilizes interaction with RNA

Inhibition of Protein Synthesis
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General Synthetic Workflow for CMLD012612

Starting Materials:
3-Hydroxyflavone & Cinnamate Derivative

[3+2] Photocycloaddition

Rocaglate Core Structure

Introduction of Amidine Precursor

Amidino-Rocaglate Intermediate

Conversion to Hydroxamate

CMLD012612
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MTT Cytotoxicity Assay Workflow

Seed Cells in 96-well Plate

Treat with CMLD012612 Serial Dilutions

Incubate for 72 hours

Add MTT Reagent

Incubate for 4 hours

Add Solubilization Buffer

Read Absorbance at 570 nm

Calculate IC50

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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